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Compound of Interest

Compound Name: Diisononyl! adipate

Cat. No.: B167168

Introduction

Diisononyl adipate (DINA) is a high-molecular-weight adipate ester primarily used as a
plasticizer in the production of flexible polyvinyl chloride (PVC) products, such as films,
electrical insulation, and shrink wrap.[1] Due to its widespread application, DINA can be
released into the environment, leading to its presence in soil and water. Monitoring the
concentration of DINA in these environmental compartments is crucial for assessing its
environmental fate and potential risks.

These application notes provide detailed protocols for the extraction of DINA from water and
soil samples, tailored for researchers and scientists. The methods described are Solid-Phase
Extraction (SPE) for aqueous samples and Ultrasonic-Assisted Extraction (UAE) for soil
samples, followed by analysis using Gas Chromatography-Mass Spectrometry (GC-MS).[2]

Protocol 1: Extraction of DINA from Water via Solid-
Phase Extraction (SPE)

This protocol details the extraction and concentration of DINA from water samples using C18
solid-phase extraction cartridges. SPE is a robust technique that offers high recovery rates and
minimizes solvent consumption.[2][3]

Materials and Reagents

¢ Glass sample bottles (1 L, pre-cleaned)
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» Solid-Phase Extraction (SPE) manifold
e SPE C18 cartridges

e Sulfuric acid (H2S0a4)

o Ethyl acetate (analytical grade)

e Dichloromethane (analytical grade)

o Methanol (analytical grade)

» Deionized water

» Nitrogen gas supply for evaporation

» Glass collection vials

o Automated SPE system (optional, for high throughput)[4]
Experimental Protocol

o Sample Preparation: Collect 1 L water samples in pre-cleaned glass bottles. To preserve the
analytes, acidify the sample to a pH < 2 with sulfuric acid if necessary.[2]

o SPE Cartridge Conditioning:
o Rinse the SPE C18 cartridge with 10 mL of ethyl acetate.
o Follow with 10 mL of dichloromethane.
o Flush with 10 mL of methanol.

o Finally, equilibrate the cartridge with 10 mL of deionized water, ensuring the sorbent bed
does not go dry.[2]

o Sample Loading: Load the 1 L water sample onto the conditioned SPE cartridge at a
controlled flow rate of 10-15 mL/min.[2]
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o Sorbent Drying: After the entire sample has passed through the cartridge, dry the sorbent
material completely by purging with nitrogen gas for 10-15 minutes to remove all residual
water.[2]

 Elution:
o Elute the trapped DINA from the sorbent using 5-10 mL of ethyl acetate.
o Follow with a second elution using 5-10 mL of dichloromethane.
o Collect the entire eluate in a clean glass collection vial.[2]

o Concentration: Concentrate the combined eluate to a final volume of 1 mL under a gentle
stream of nitrogen in a water bath set to 35-40°C.[2]

e Analysis: The concentrated extract is now ready for quantitative analysis by GC-MS.[2][5][6]

Workflow for DINA Extraction from Water
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Sample Preparation

1. Collect 1L Water Sample

2. Acidify to pH < 2 (Optional)

Solid-Phase Extraction (SPE)

3. Condition C18 Cartridge
(Ethyl Acetate, DCM, Methanol, DI Water)

4. Load Sample (10-15 mL/min)

5. Dry Sorbent with N2 Gas

6. Elute DINA
(Ethyl Acetate then DCM)

Anav_ysis

7. Concentrate Eluate to 1 mL

.

8. Analyze by GC-MS

Click to download full resolution via product page

Caption: Workflow for DINA extraction from water samples using SPE.
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Protocol 2: Extraction of DINA from Soil via
Ultrasonic-Assisted Extraction (UAE)

This protocol utilizes ultrasonic waves to enhance the extraction of DINA from soil matrices.
UAE offers advantages such as shorter extraction times, reduced solvent consumption, and
high extraction efficiency.[2][7][8]

Materials and Reagents

o Mortar and pestle or grinder

e Glass centrifuge tubes (50 mL)
 Ultrasonic bath

¢ Centrifuge

e Glass collection flasks

e Anhydrous sodium sulfate

e Glass wool

¢ n-hexane (analytical grade)

o Acetone (analytical grade)

» Rotary evaporator or nitrogen evaporator
Experimental Protocol

o Sample Preparation: Air-dry the soil sample to remove excess moisture. Homogenize the
sample by grinding it into a fine powder using a mortar and pestle.[2]

e Extraction:

o Weigh 10 g of the homogenized soil into a glass centrifuge tube.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Extraction_of_Diisononyl_Phthalate_from_Environmental_Samples.pdf
https://www.hielscher.com/ultrasonic-extraction-and-its-working-principle.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC10594638/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Extraction_of_Diisononyl_Phthalate_from_Environmental_Samples.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Add 20 mL of a 1:1 (v/v) mixture of n-hexane and acetone to the tube.[2][9]

 Ultrasonication: Place the tube in an ultrasonic bath and sonicate for 30 minutes at a
controlled temperature (e.g., 25°C).[2] The ultrasonic waves create cavitation bubbles that
disrupt the soil matrix, enhancing solvent penetration and analyte release.[3][9]

o Separation: After sonication, centrifuge the sample at 3000 rpm for 10 minutes to separate
the soil particles from the solvent extract.[2]

o Supernatant Collection: Carefully decant the supernatant (the liquid extract) into a clean
collection flask.

o Repeat Extraction: Repeat the extraction process (steps 2-5) on the soil residue two more
times with fresh solvent to ensure complete extraction. Combine all the supernatants in the
collection flask.[2]

e Drying and Cleanup: Pass the combined extract through a glass funnel containing glass wool
and approximately 10 g of anhydrous sodium sulfate. This step removes residual water and
fine particulates from the extract.[2]

» Concentration: Concentrate the final extract to a volume of 1 mL using a rotary evaporator or
a gentle stream of nitrogen.[2]

e Analysis: The concentrated extract is ready for GC-MS analysis.[2][5][6]

Workflow for DINA Extraction from Soil
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Sample Preparation

1. Air-Dry & Homogenize Soil Sample

Ultrasonic-Assisted Extraction (UAE)

2. Add 20 mL n-Hexane:Acetone (1:1)
to 10g Soil

3. Sonicate for 30 min

4. Centrifuge (3000 rpm, 10 min)

5. Collect Supernatant

6. Repeat Extraction 2x & Combine Supernatants

Cleanup 8vz Analysis

7. Dry Extract with Anhydrous Na2S0O4

:

8. Concentrate Extract to 1 mL

:

9. Analyze by GC-MS

Click to download full resolution via product page

Caption: Workflow for DINA extraction from soil samples using UAE.
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Data Presentation

The following tables summarize representative quantitative data for adipate plasticizer

extraction methodologies.

Table 1: Quantitative Data for DINA Extraction from Water

Paramete Recovery LOQ Referenc
Method Sorbent RSD (%)
r (%) (nglL) e
Adipate SPE- Chromabo
75-112 <20 0.82-71 [10]
Esters GC/MS nd® HLB
Automated )
Phthalates C18 Disk >85 <10 - [4][11]
SPE
Table 2: Quantitative Data for DINA Extraction from Soil
Paramete Recovery LOQ Referenc
Method Solvent RSD (%)
r (%) (nglg) e
Adipate LLE/SPE-
- 85.7-106 2.5-15.6 5 [51[12]
Esters GC/MS
n_
PAHSs & UAE- High
hexane:ac - - - [9]
PAEs GC/MS Efficiency
etone

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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from-soil-and-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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